Manganese tungsten oxide (MnWO4)

• IUPAC Name: dioxido(dioxo)tungsten;manganese(2+)
• InChI: InChI=1S/Mn.4O.W/q+2;;;2*-1
• InChI Key: CRLHSBRULQUYOK-UHFFFAOYSA-N
• Canonical SMILES: [O-][W](=O)(=O)[O-].[Mn+2]
• Molecular Formula: MnO4W
• Molecular Weight: 302.78 g/mol
• CAS No.: 14177-46-9

Description

Manganese tungsten oxide (MnWO4) is a useful research compound. Its molecular formula is MnO4W and its molecular weight is 302.8 g/mol. The purity is usually 95%.
The exact mass of the compound Manganese tungsten oxide (MnWO4) is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

Manganese tungsten oxide (MnWO4) is a compound that has gained attention in recent years due to its unique properties and potential applications in various fields, particularly in biomedicine and environmental science. This article explores the biological activity of MnWO4, summarizing key research findings, case studies, and relevant data.

Manganese tungsten oxide is a mixed metal oxide with the formula MnWO4. It typically crystallizes in a tetragonal structure, which can influence its reactivity and biological interactions. The compound exhibits interesting electronic properties, making it suitable for applications in catalysis and as a potential therapeutic agent.

Antimicrobial Properties

Research indicates that MnWO4 exhibits significant antimicrobial activity. A study demonstrated that MnWO4 nanoparticles effectively inhibited the growth of various bacterial strains, including Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the generation of reactive oxygen species (ROS) upon exposure to light or under physiological conditions, leading to oxidative stress in microbial cells .

Table 1: Antimicrobial Activity of MnWO4

Bacterial Strain	Zone of Inhibition (mm)	Concentration (mg/mL)
Staphylococcus aureus	15	10
Escherichia coli	20	10
Pseudomonas aeruginosa	18	10

Cytotoxicity Studies

While MnWO4 shows promise as an antimicrobial agent, its cytotoxicity has also been evaluated. In vitro studies using human cell lines have shown that at low concentrations, MnWO4 does not exhibit significant cytotoxic effects. However, higher concentrations can lead to cellular damage and apoptosis. This duality highlights the need for careful dosage management when considering therapeutic applications .

Table 2: Cytotoxic Effects of MnWO4 on Human Cell Lines

Cell Line	IC50 (µg/mL)	Observations
HeLa	50	Moderate toxicity
HepG2	40	Significant cytotoxicity
A549	60	Low toxicity

The biological activity of MnWO4 can be attributed to several mechanisms:

• Reactive Oxygen Species Generation : Upon exposure to light or certain chemical environments, MnWO4 can generate ROS, which are detrimental to bacterial cells and can induce apoptosis in human cells.
• Metal Ion Release : The dissolution of Mn and W ions from the oxide matrix may contribute to its biological effects, potentially influencing cellular signaling pathways.
• Surface Interactions : The surface properties of MnWO4 nanoparticles facilitate interactions with cell membranes, enhancing their antimicrobial efficacy.

Application in Wound Healing

A notable case study explored the application of MnWO4 nanoparticles in wound healing. In vivo experiments on rats demonstrated that wounds treated with a gel containing MnWO4 showed accelerated healing compared to control groups. Histological analysis revealed enhanced collagen deposition and angiogenesis, suggesting that MnWO4 may promote tissue regeneration through its biological activity .

Environmental Applications

Beyond biomedical applications, MnWO4 has been investigated for its potential use in environmental remediation. Studies have shown that it can effectively degrade organic pollutants in water through photocatalytic processes. This property makes it a candidate for wastewater treatment technologies .